Cas no 4444-00-2 (Phenoxazin-5-ium,3,7-bis(diethylamino)-1-methoxy-, chloride (1:1))

• Product Name: Phenoxazin-5-ium,3,7-bis(diethylamino)-1-methoxy-, chloride (1:1)
• CAS No: 4444-00-2
• MF: C₂₁H₂₈ClN₃O₂
• MW: 389.918924331665
• CID: 329973
• PubChem ID: 165226
• Update Time: 2025-04-19

Phenoxazin-5-ium,3,7-bis(diethylamino)-1-methoxy-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenoxazin-5-ium,3,7-bis(diethylamino)-1-methoxy-, chloride (1:1)
• 3,7-bis(diethylamino)-1-methoxyphenoxazin-5-ium chloride
• N-[7-(diethylamino)-9-methoxy-3H-phenoxazin-3-ylidene]-N-ethylethanaminium chloride
• NS00047517
• EINECS 224-677-9
• 3,7-bis-(Diethylamino)-1-methoxyphenoxazin-5-ium chloride
• 4444-00-2
• DTXSID20963224

• Inchi： 1S/C21H28N3O2.ClH/c1-6-23(7-2)15-10-11-17-18(12-15)26-20-14-16(24(8-3)9-4)13-19(25-5)21(20)22-17;/h10-14H,6-9H2,1-5H3;1H/q+1;/p-1
• InChI Key： FQNMNHNJAQLBIR-UHFFFAOYSA-M
• SMILES： [Cl-].O1C2=C/C(/C=CC2=NC2C(=CC(=CC1=2)N(CC)CC)OC)=[N+](\CC)/CC

Computed Properties

• Exact Mass: 360.968
• Monoisotopic Mass: 389.1870048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.1Ų

Experimental Properties

• PSA: 39.9